Azido-PEG12-azide

• Molecular Formula: C26H52N6O12
• Molecular Weight: 640.7 g/mol
• InChI: InChI=1S/C26H52N6O12/c27-31-29-1-3-33-5-7-35-9-11-37-13-15-39-17-19-41-21-23-43-25-26-44-24-22-42-20-18-40-16-14-38-12-10-36-8-6-34-4-2-30-32-28/h1-26H2
• InChIKey: ZVBDIRJRLQZIDR-UHFFFAOYSA-N

Azido-PEG12-azide Crosslinker Overview

Azido-PEG12-azide (CAS: 361543-08-0) is a monodisperse, homobifunctional polyethylene glycol (PEG) linker containing two terminal azide (-N₃) moieties connected by a discrete 12-ethylene glycol unit spacer arm . This compound belongs to the class of azide-functionalized PEGs, which are widely employed in bioorthogonal conjugation strategies via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions . The uniform chain length (polydispersity index = 1.0) distinguishes it from polydisperse PEG mixtures, ensuring batch-to-batch consistency and predictable conjugate properties .

Bioorthogonal click chemistry Compatible with CuAAC and SPAAC reactions for bioconjugation.

Monodisperse PEG spacer Uniform PEG12 chain length supports reproducible conjugate stoichiometry.

Homobifunctional azide termini Dual azide groups enable symmetric crosslinking and multi-arm architectures.

Azido-PEG12-azide Generic Substitution Risks

In scientific procurement for bioconjugation and targeted drug delivery, the assumption that any PEG-azide linker can be interchanged without consequence is demonstrably false. The performance of a conjugate is critically dependent on three linker-defined parameters: molecular dispersity (monodisperse vs. polydisperse), spacer arm length (which dictates steric accessibility and hydrodynamic properties), and terminal functionality (homobifunctional vs. heterobifunctional). Azido-PEG12-azide exhibits a specific combination—a precise 12-unit PEG spacer, monodisperse molecular weight of 640.7 Da, and dual azide termini—that yields quantifiably distinct outcomes compared to shorter PEG chains (e.g., PEG4, PEG8), longer chains (e.g., PEG24), polydisperse mixtures, or heterobifunctional analogs . Generic substitution risks introducing structural heterogeneity, altered crosslinking efficiency, and unpredictable changes in solubility and in vivo pharmacokinetics, undermining the reproducibility required for both research and regulated development workflows .

Polydisperse PEG substitutes Generic polydisperse PEG linkers may introduce DAR variability and structural heterogeneity, complicating reproducibility.

Shorter PEG spacers Linkers like PEG4 or PEG8 may increase steric hindrance and reduce crosslinking efficiency for bulky biomolecules.

Heterobifunctional azide analogs Compounds with a single azide (e.g., Azido-PEG12-acid) do not support symmetric crosslinking, limiting use in hydrogels and defined networks.

Azido-PEG12-azide Evidence Comparison

Monodisperse vs. Polydisperse PEG Reproducibility

Azido-PEG12-azide is a monodisperse PEG with a polydispersity index (PDI) of 1.0, corresponding to a single molecular species with a defined molecular weight of 640.7 Da . In contrast, polydisperse PEG linkers are mixtures of chain lengths with PDI values typically >1.1, introducing molecular weight distributions that preclude precise control over drug-to-antibody ratio (DAR) and conjugate stoichiometry . This homogeneity translates directly to analytical clarity and reproducible conjugate characterization.

Monodisperse vs. Polydisperse

Class-level inference

PDI = 1.0 (monodisperse) vs. PDI > 1.1 (polydisperse)
Difference >0.1

Supports reproducible DAR and conjugate stoichiometry

Analytical clarity in ADC and PROTAC development

Evidence Dimension	Molecular Dispersity (Polydispersity Index, PDI)
Target Compound Data	PDI = 1.0 (monodisperse)
Comparator Or Baseline	Polydisperse PEG (e.g., PEG2000, PDI > 1.1)
Quantified Difference	PDI difference >0.1; qualitative shift from single species to mixture distribution
Conditions	Defined by chemical synthesis; PDI is an inherent property of the polymer

Why This Matters

Monodispersity ensures reproducible conjugate stoichiometry and DAR, reducing regulatory and analytical uncertainty in ADC and PROTAC development.

Spacer Arm Length and Steric Hindrance Reduction

The 12-unit ethylene glycol spacer arm in Azido-PEG12-azide provides an extended molecular reach of approximately 56 Å, as directly established for analogous PEG12-based crosslinkers . This compares to a spacer arm of only 25.7 Å for PEG4-based reagents . The longer spacer arm significantly reduces steric hindrance during bioconjugation, enabling more efficient crosslinking between sterically demanding biomolecules such as antibodies and large protein complexes.

Spacer Arm Length

Cross-study comparable

~56 Å (PEG12) vs. ~25.7 Å (PEG4)
+30.3 Å (~2.2× longer)

Reduced steric hindrance improves large biomolecule conjugation

Based on analogous PEG12/PEG4 crosslinker data

Evidence Dimension	Spacer Arm Length (approximate extended chain)
Target Compound Data	~56 Å (PEG12-based)
Comparator Or Baseline	~25.7 Å (PEG4-SPDP)
Quantified Difference	+30.3 Å (~2.2× longer)
Conditions	Estimated for analogous PEG12 reagents; based on vendor technical data for PEG12-SPDP and PEG4-SPDP

Why This Matters

The longer spacer minimizes steric hindrance, increasing conjugation efficiency for large biomolecules and improving the accessibility of surface-immobilized ligands.

Homobifunctional Azide for Symmetric Crosslinking

Azido-PEG12-azide features two terminal azide groups, enabling symmetric, homobifunctional crosslinking via CuAAC or SPAAC with alkyne-functionalized partners . In contrast, heterobifunctional analogs such as Azido-PEG12-acid or Azido-PEG12-NHS ester present one azide group paired with a different reactive handle (carboxylic acid or NHS ester), limiting their utility to asymmetric or stepwise conjugations . This dual azide configuration is essential for constructing crosslinked networks (e.g., hydrogels) and multi-arm architectures where two identical linkages are required.

Homobifunctional Azide

Class-level inference

Two terminal azide groups (symmetrical)
Heterobifunctional analogs have one azide + acid or NHS ester

Enables symmetric crosslinking for hydrogels and dendrimers

Requires alkyne-functionalized partner via click chemistry

Evidence Dimension	Reactive Group Symmetry
Target Compound Data	Two azide groups (homobifunctional)
Comparator Or Baseline	One azide + one carboxylic acid (Azido-PEG12-acid) or one NHS ester (Azido-PEG12-NHS ester)
Quantified Difference	Qualitative difference in conjugation strategy
Conditions	CuAAC or SPAAC click chemistry conditions

Why This Matters

The homobifunctional nature enables symmetric crosslinking, which is critical for hydrogel network formation, dendrimer synthesis, and the creation of defined multi-arm PEG architectures.

PEG12 Solubility and Aggregation Reduction

The PEG12 spacer confers enhanced hydrophilicity and aqueous solubility compared to shorter PEG chains. While shorter PEG linkers (e.g., PEG4, PEG8) offer limited solubilizing capacity and may not fully shield hydrophobic payloads, the PEG12 spacer has been demonstrated in ADC applications to effectively mask the hydrophobicity of cytotoxic drugs, thereby improving conjugate solubility and reducing aggregation propensity . Although direct solubility data for Azido-PEG12-azide itself is not quantified in mg/mL in available sources, the compound is consistently described as 'aqueous soluble' and 'water-soluble' in vendor technical documentation .

Solubility & Aggregation

Class-level inference

PEG12 spacer enhances hydrophilicity and reduces aggregation in ADC formulations vs. shorter PEG linkers.

May improve conjugate solubility and stability

Qualitative improvement; direct mg/mL data unavailable

Evidence Dimension	Solubility and Aggregation Mitigation
Target Compound Data	PEG12 spacer provides enhanced hydrophilicity and aggregation reduction in ADCs
Comparator Or Baseline	Shorter PEG chains (PEG4, PEG8) with lower solubilizing capacity
Quantified Difference	Qualitative improvement; direct mg/mL comparison unavailable
Conditions	Aqueous bioconjugation and ADC formulation contexts

Why This Matters

Enhanced solubility and reduced aggregation are critical for developing stable, high-DAR antibody-drug conjugates and for maintaining conjugate integrity during storage and administration.

Azido-PEG12-azide Application Scenarios

ADC Linker with Controlled DAR and Low Aggregation

In ADC development, linker selection directly impacts the drug-to-antibody ratio (DAR) and conjugate stability. Azido-PEG12-azide's monodisperse nature (PDI = 1.0) ensures that each conjugate carries a precisely defined number of linkers, eliminating DAR variability introduced by polydisperse PEG mixtures . Furthermore, the PEG12 spacer arm (~56 Å) provides sufficient length to minimize steric hindrance during conjugation, while its enhanced hydrophilicity—compared to shorter PEG linkers—helps mask the hydrophobicity of potent payloads, reducing aggregation and improving conjugate solubility in aqueous formulations .

Click Chemistry Hydrogels and Crosslinked Networks

The homobifunctional azide termini of Azido-PEG12-azide enable symmetric crosslinking with multi-arm alkyne-functionalized polymers or biomolecules via CuAAC or SPAAC click reactions . This dual-azide architecture is essential for forming uniform, covalently crosslinked hydrogel networks with predictable mesh sizes and mechanical properties. The extended PEG12 spacer (~56 Å) contributes to network elasticity and prevents steric crowding at crosslink junctions, a distinct advantage over shorter PEG-based crosslinkers (e.g., PEG4, ~25.7 Å) that yield tighter, less flexible networks .

PROTAC Linker with Defined Geometry

In the synthesis of PROTACs, linker length and flexibility are critical for achieving ternary complex formation between the E3 ligase, PROTAC, and target protein. Azido-PEG12-azide's precisely defined spacer arm (56 Å) provides a predictable and tunable distance between the two ligand-binding moieties after click conjugation . This defined geometry, combined with the monodisperse nature of the compound (PDI = 1.0), facilitates structure-activity relationship (SAR) studies and ensures that each PROTAC molecule exhibits uniform biophysical properties, in contrast to the heterogeneous populations generated by polydisperse linkers .

Surface Immobilization with Low Steric Hindrance

For surface-based assays and biosensors, the accessibility of immobilized ligands is paramount. Azido-PEG12-azide's extended 56 Å spacer arm significantly reduces steric hindrance compared to shorter PEG linkers (e.g., PEG4, ~25.7 Å), ensuring that surface-bound probes remain accessible for target binding . The dual azide functionality allows for oriented, covalent immobilization of alkyne-modified biomolecules onto azide-functionalized surfaces (or vice versa) via click chemistry, forming a stable triazole linkage. This combination of length and bioorthogonal reactivity yields surfaces with higher binding capacity and lower non-specific adsorption compared to surfaces modified with shorter or polydisperse linkers .

Application

Selection Property

Validation Focus

Antibody-drug conjugate (ADC) research

Monodisperse PEG12 spacer with defined length and hydrophilicity

DAR uniformity and aggregation resistance

Hydrogel network synthesis

Homobifunctional azide termini and extended PEG12 spacer

Network homogeneity and mesh size control

PROTAC design and SAR studies

Defined PEG12 geometry and monodispersity

Uniform linker length for ternary complex optimization

Biosensor surface immobilization

Extended spacer reduces steric hindrance

Ligand accessibility and low nonspecific binding